10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide

• Molecular Formula: C29H30N2O
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxamide
• InChI: InChI=1S/C29H30N2O/c1-18(19-8-4-2-5-9-19)30-29(32)23-14-15-25-24(17-23)26-21-12-13-22(16-21)27(26)28(31-25)20-10-6-3-7-11-20/h2-11,14-15,17-18,21-22,26-28,31H,12-13,16H2,1H3,(H,30,32)
• InChI Key: NHDBOUACFMYXBR-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC3=C(C=C2)NC(C4C3C5CCC4C5)C6=CC=CC=C6

Description

10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide is a chemical compound with potential applications in scientific research. The compound has a unique molecular structure that makes it interesting for researchers in various fields such as biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. The compound has also been shown to bind to certain receptors in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has been shown to have several biochemical and physiological effects. The compound has been shown to have anti-inflammatory and analgesic properties, which may be useful in the treatment of pain and inflammation. The compound has also been shown to have neuroprotective properties, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize, and it is stable under normal laboratory conditions. The compound is also relatively inexpensive compared to other compounds with similar potential applications. However, the compound has limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide. One direction is to further study the compound's potential use in the treatment of cancer. Another direction is to study the compound's potential use in the treatment of neurological disorders. In addition, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis method. Finally, the compound's potential use in other areas such as drug delivery and imaging should also be explored.
In conclusion, 10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide is a chemical compound with potential applications in scientific research. The compound has a unique molecular structure that makes it interesting for researchers in various fields. The synthesis method has been optimized to obtain high yields of the final product, and the compound has been shown to have several potential applications in the treatment of cancer, neurological disorders, and pain. Further research is needed to fully understand the compound's mechanism of action and to explore its potential use in other areas.

Synthesis Methods

The synthesis of 10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide involves several steps. The first step is the synthesis of 1-(2-bromoethyl)-4-phenylpiperazine, which is then reacted with 2-(phenylamino)acetic acid to form the intermediate product. The intermediate product is then cyclized to form the final product. The synthesis method has been optimized to obtain high yields of the final product.

Scientific Research Applications

10-phenyl-N-(1-phenylethyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has potential applications in scientific research. The compound has been shown to have anticancer properties, and it has been studied for its potential use in cancer treatment. The compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. In addition, the compound has been studied for its potential use as a pain reliever.